5’-O-[Bis(4-methoxyphenyl)phenylmethyl]-2’-O-(2-methoxyethyl)-N-(2-methyl-1-oxopropyl)guanosine
5’-O-[Bis(4-methoxyphenyl)phenylmethyl]-2’-O-(2-methoxyethyl)-N-(2-methyl-1-oxopropyl)guanosine
Brand Name:
Vulcanchem
CAS No.:
251647-50-4
VCID:
VC0032428
InChI:
InChI=1S/C38H43N5O9/c1-23(2)34(45)41-37-40-33-30(35(46)42-37)39-22-43(33)36-32(50-20-19-47-3)31(44)29(52-36)21-51-38(24-9-7-6-8-10-24,25-11-15-27(48-4)16-12-25)26-13-17-28(49-5)18-14-26/h6-18,22-23,29,31-32,36,44H,19-21H2,1-5H3,(H2,40,41,42,45,46)/t29-,31-,32-,36-/m1/s1
SMILES:
CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)C3C(C(C(O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)O)OCCOC
Molecular Formula:
C38H43N5O9
Molecular Weight:
713.8 g/mol
5’-O-[Bis(4-methoxyphenyl)phenylmethyl]-2’-O-(2-methoxyethyl)-N-(2-methyl-1-oxopropyl)guanosine
CAS No.: 251647-50-4
Reference Standards
VCID: VC0032428
Molecular Formula: C38H43N5O9
Molecular Weight: 713.8 g/mol
![5’-O-[Bis(4-methoxyphenyl)phenylmethyl]-2’-O-(2-methoxyethyl)-N-(2-methyl-1-oxopropyl)guanosine - 251647-50-4](/images/no_structure.jpg)
| CAS No. | 251647-50-4 |
|---|---|
| Product Name | 5’-O-[Bis(4-methoxyphenyl)phenylmethyl]-2’-O-(2-methoxyethyl)-N-(2-methyl-1-oxopropyl)guanosine |
| Molecular Formula | C38H43N5O9 |
| Molecular Weight | 713.8 g/mol |
| IUPAC Name | N-[9-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxy-3-(2-methoxyethoxy)oxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-methylpropanamide |
| Standard InChI | InChI=1S/C38H43N5O9/c1-23(2)34(45)41-37-40-33-30(35(46)42-37)39-22-43(33)36-32(50-20-19-47-3)31(44)29(52-36)21-51-38(24-9-7-6-8-10-24,25-11-15-27(48-4)16-12-25)26-13-17-28(49-5)18-14-26/h6-18,22-23,29,31-32,36,44H,19-21H2,1-5H3,(H2,40,41,42,45,46)/t29-,31-,32-,36-/m1/s1 |
| Standard InChIKey | XDLPRZLZAFJSMA-BEGXHNNXSA-N |
| Isomeric SMILES | CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)O)OCCOC |
| SMILES | CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)C3C(C(C(O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)O)OCCOC |
| Canonical SMILES | CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)C3C(C(C(O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)O)OCCOC |
| Synonyms | 19: PN: US20030211606 PAGE: 20 Claimed Sequence; 20: PN: US20040005569 PAGE: 22 Claimed Sequence; 22: PN: US20040006030 PAGE: 23 Claimed Sequence; 22: PN: US20040014047 PAGE: 21 Claimed Sequence; 22: PN: US20040014049 PAGE: 21 Claimed Sequence; 23: P |
| PubChem Compound | 12081654 |
| Last Modified | Nov 09 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume